Cas no 82954-97-0 (2-(2,3-Dihydro-benzofuran-5-yl)-propan-2-ol)

• Product Name: 2-(2,3-Dihydro-benzofuran-5-yl)-propan-2-ol
• CAS No: 82954-97-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 60522
• PubChem ID: 53400979
• Update Time: 2025-05-25

2-(2,3-Dihydro-benzofuran-5-yl)-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydrobenzofuran-5-yl)propan-2-ol
• 2-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol
• 2-(2,3-dihydro-benzofuran-5-yl)-propan-2-ol
• 2-(3',4'-ethyleneoxyphenyl)propan-2-ol
• 2-(5'-Cumaranyl)-2-propanol
• 5-Cumaranyl-dimethyl-carbinol
• EN300-1831149
• 82954-97-0
• DTXSID80694744
• AKOS006310779
• 2-(2,3-Dihydro-benzofuran-5-yl)-propan-2-ol

• Inchi： 1S/C11H14O2/c1-11(2,12)9-3-4-10-8(7-9)5-6-13-10/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： HVMRGSYGMYWIEK-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C)(C)O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 1.84890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(2,3-Dihydro-benzofuran-5-yl)-propan-2-ol

Compound CAS No 82954-97-0: 2-(2,3-Dihydro-benzofuran-5-yl)-propan-2-ol

The compound with CAS No 82954-97-0, commonly referred to as 2-(2,3-dihydro-benzofuran-5-yl)-propan-2-ol, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydrobenzofurans, which are known for their unique structural properties and potential biological activities. The benzofuran moiety in this molecule contributes to its aromaticity and stability, while the propanol group introduces hydroxyl functionality, enhancing its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of dihydrobenzofurans in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The propanol group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for researchers exploring novel drug delivery systems and bioavailability optimization.

The synthesis of 2-(2,3-dihydro-benzofuran-5-yl)-propan-2-ol involves a multi-step process that typically begins with the preparation of the benzofuran derivative. One common approach is the use of Friedel-Crafts alkylation or acylation followed by reduction to achieve the dihydrobenzofuran structure. The subsequent introduction of the propanol group is often achieved through nucleophilic substitution or hydroxylation reactions. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for large-scale production and research purposes.

In terms of physical properties, CAS No 82954-97-0 exhibits a melting point of approximately 110°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The molecule's polarity is influenced by the hydroxyl group, which also contributes to its ability to form hydrogen bonds—a property that is critical in many biochemical interactions.

The biological activity of 2-(2,3-dihydro-benzofuran-5-yl)-propan-2 ol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit COX enzymes. Additionally, it has shown promise as an antioxidant, with studies indicating its capacity to scavenge free radicals and reduce oxidative stress in cellular models. These findings suggest that this compound could be a valuable lead in the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related disorders.

In the context of environmental chemistry, CAS No 82954 -97 -0 has been evaluated for its biodegradability and environmental impact. Recent research indicates that it undergoes rapid microbial degradation under aerobic conditions, making it less persistent in aquatic environments. This is particularly important for industries involved in chemical manufacturing and waste management, as it aligns with global efforts to develop eco-friendly chemical processes.

The application of dihydrobenzofurans extends beyond pharmacology into materials science. For instance, derivatives of this compound have been explored as precursors for advanced polymers and surfactants due to their unique structural features. The ability to functionalize the benzofuran ring with various substituents opens up possibilities for tailoring material properties such as thermal stability and mechanical strength.

In conclusion, CAS No 82954 -97 -0, or 2-(2 ,3 -dihydro -benzofuran -5 -yl) -propan -2 -ol span>, represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and characterization techniques , positions it as a key player in future research endeavors . As ongoing studies continue to uncover new insights into its properties , this compound is poised to make significant contributions to both academic research and industrial applications .